[3-(1H-Imidazol-1-yl)propyl](4-pyridinylmethyl)amine dihydrochloride

• IUPAC Name: 3-imidazol-1-yl-N-(pyridin-4-ylmethyl)propan-1-amine;dihydrochloride
• InChI: InChI=1S/C12H16N4.2ClH/c1(8-16-9-7-15-11-16)4-14-10-12-2-5-13-6-3-12;;/h2-3,5-7,9,11,14H,1,4,8,10H2;2*1H
• InChI Key: CKWNEVMACHGTQY-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=CC=C1CNCCCN2C=CN=C2.Cl.Cl
• Molecular Formula: C12H18Cl2N4
• Molecular Weight: 289.20 g/mol
• CAS No.: 1426142-86-0

Description

[3-(1H-Imidazol-1-yl)propyl](4-pyridinylmethyl)amine dihydrochloride is a useful research compound. Its molecular formula is C12H18Cl2N4 and its molecular weight is 289.20 g/mol. The purity is usually 95%.
The exact mass of the compound this compound; 95% is 288.0908520 g/mol and the complexity rating of the compound is 180. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Synthesis and Biological Activity : This compound and its derivatives have been synthesized and evaluated for their biological activities. For instance, a study conducted by Rehan, Al Lami, & Alanee (2021) focused on synthesizing new derivatives bearing imidazo[1,2-a]pyrimidine for their potential anti-cancer and antioxidant activities.

• Antiulcer Agents : In another study, derivatives of imidazo[1,2-a]pyridines, which are closely related to the compound , were synthesized as potential antiulcer agents. This research by Starrett et al. (1989) highlighted the significance of these compounds in developing cytoprotective antiulcer drugs.

• Phosphodiesterase Inhibition and Antimicrobial Activities : The compound's derivatives have also been evaluated for their enzyme inhibition and antimicrobial properties. For example, Bukhari et al. (2013) synthesized a series of derivatives for studying their phosphodiesterase (PDE) inhibition and antimicrobial activities.

• Palladium-Catalyzed Synthesis : The compound's derivatives have been utilized in palladium-catalyzed synthetic processes. A study by Mancuso et al. (2017) describes a novel approach to synthesize benzimidazopyrimidinones using a palladium-catalyzed process.

• Nucleoside Derivatives Synthesis : The compound's structural framework has been used in the synthesis of nucleoside derivatives. Research by Cristalli et al. (1994) focuses on synthesizing 2′-deoxyribonucleoside derivatives of N6-substituted 1-deazaapurines, indicating its potential in nucleic acid chemistry.

Mechanism of Action

Target of Action

It’s known that imidazole-containing compounds have a broad range of biological properties and can interact with various targets .

Mode of Action

Imidazole derivatives are known to show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities

Biochemical Pathways

Imidazole derivatives are known to influence a variety of biochemical pathways due to their broad spectrum of biological activities .

Result of Action

It’s known that imidazole derivatives can have a wide range of effects at the molecular and cellular level, depending on their specific biological activities .

Action Environment

Factors such as ph, temperature, and the presence of other molecules can potentially influence the action of imidazole derivatives .